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Compound of Interest

Compound Name: DRI-C21041 (DIEA)

Cat. No.: B10861557

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro activity of DRI-C21041, a

small-molecule inhibitor of the CD40-CD40L protein-protein interaction. The information

presented herein is intended to support researchers and professionals in the fields of

immunology, pharmacology, and drug development in understanding the biochemical and

cellular effects of this compound.

Core Efficacy and Potency
DRI-C21041 has been identified as a potent inhibitor of the interaction between CD40 and its

ligand, CD40L (also known as CD154). This interaction is a critical co-stimulatory signal in the

activation of various immune cells, and its inhibition represents a promising therapeutic strategy

for autoimmune diseases and transplant rejection.

Quantitative In Vitro Activity of DRI-C21041
The inhibitory activity of DRI-C21041 has been quantified in both cell-free and cell-based

assays. The following table summarizes the key potency metrics.
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Assay Type
Target
Interaction/Pathwa
y

Cell/System Type IC50 Value

Cell-Free ELISA CD40-CD40L Binding N/A 87 nM

NF-κB Biosensor Cell

Assay

CD40L-induced NF-

κB Activation

NF-κB Biosensor

Cells
10.3 µM

Primary Human B

Lymphocyte Assay

CD40L-induced

Activation

Primary Human B

Lymphocytes
13.2 µM

Mechanism of Action: Targeting the CD40-CD40L
Axis
DRI-C21041 exerts its immunomodulatory effects by directly interfering with the binding of

CD40L on activated T cells to the CD40 receptor on antigen-presenting cells (APCs), such as B

cells, macrophages, and dendritic cells. This disruption prevents the downstream signaling

cascade that leads to immune cell activation, proliferation, and cytokine production. A key

pathway inhibited by DRI-C21041 is the activation of Nuclear Factor-kappa B (NF-κB), a pivotal

transcription factor in the inflammatory response.[1]

Protein thermal shift analysis has suggested that DRI-C21041 achieves this by binding to

CD40L rather than CD40.[1] Furthermore, studies have indicated that DRI-C21041 exhibits

greater than 30-fold selectivity for the CD40-CD40L interaction over other TNF superfamily

protein-protein interactions, such as OX40-OX40L, BAFFR-BAFF, and TNF-R1–TNFα.[1]
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Plate Preparation

Assay

Detection

Coat 96-well plate with CD40

Wash

Block non-specific sites

Wash

Add DRI-C21041 dilutions

Add sCD40L

Incubate

Wash

Add HRP-conjugated antibody

Wash

Add TMB Substrate

Add Stop Solution

Read absorbance at 450 nm
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Isolate Primary Human B Cells

Culture B Cells

Add DRI-C21041 dilutions

Stimulate with sCD40L and IL-4

Incubate for 24-48h

Stain with fluorescent antibodies

Analyze by Flow Cytometry

Determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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